Cas no 2171914-64-8 (2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo4,5-bpyridine)

• Product Name: 2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo4,5-bpyridine
• CAS No: 2171914-64-8
• MF: C₁₄H₁₄F₃N₃
• MW: 281.27627325058
• CID: 6492323
• PubChem ID: 165563188
• Update Time: 2025-10-29

2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo4,5-bpyridine
• EN300-1587127
• 2171914-64-8
• 2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C14H14F3N3/c1-20-12(9-5-3-2-4-6-9)19-11-7-10(14(15,16)17)8-18-13(11)20/h5,7-8H,2-4,6H2,1H3
• InChI Key： AOFACCNCNHVYLK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C(=C1)N=C(C1=CCCCC1)N2C)(F)F

Computed Properties

• Exact Mass: 281.11398195g/mol
• Monoisotopic Mass: 281.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo4,5-bpyridine

Research Brief on 2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS: 2171914-64-8)

The compound 2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS: 2171914-64-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoromethyl group and the imidazo[4,5-b]pyridine core is particularly noteworthy, as these moieties are often associated with enhanced metabolic stability and binding affinity in drug design. Researchers have explored its utility in the development of kinase inhibitors, given its structural similarity to known kinase-binding scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against a panel of protein kinases. The results demonstrated moderate to strong inhibition of several clinically relevant kinases, including those implicated in cancer and inflammatory diseases. Molecular docking studies further revealed that the cyclohexenyl moiety contributes to hydrophobic interactions within the kinase ATP-binding pocket, while the trifluoromethyl group enhances binding through halogen bonding.

Another significant development involves the use of 2171914-64-8 as a precursor in the synthesis of fluorescent probes. A recent publication in ACS Chemical Biology reported the successful derivatization of this compound to create environment-sensitive fluorophores for studying protein-ligand interactions. The intrinsic fluorescence properties of the imidazo[4,5-b]pyridine core, combined with the electron-withdrawing effect of the trifluoromethyl group, make it particularly suitable for such applications.

From a synthetic chemistry perspective, novel routes to access this compound have been developed to improve yield and scalability. A 2024 Organic Process Research & Development paper described a streamlined three-step synthesis starting from commercially available 2-amino-3-methyl-6-(trifluoromethyl)pyridine, with the key cyclization step achieving an 82% yield under optimized conditions. This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

Ongoing research is exploring the potential of 2-(cyclohex-1-en-1-yl)-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine as a core structure for developing new antiviral agents. Preliminary computational studies suggest that derivatives of this compound may exhibit activity against viral proteases, though experimental validation is still pending. The compound's balanced lipophilicity (calculated logP ≈ 2.8) and molecular weight (MW = 295.3 g/mol) make it particularly attractive for further medicinal chemistry optimization.

In conclusion, 2171914-64-8 represents a versatile chemical entity with multiple applications in drug discovery and chemical biology. Its unique structural features offer opportunities for the development of both therapeutic agents and research tools. Future research directions likely include further exploration of its kinase inhibition profile, development of additional fluorescent derivatives, and investigation of its potential in other therapeutic areas such as neurodegenerative diseases.